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Compound of Interest

Compound Name: 2-Methoxyestradiol-d5

Cat. No.: B602630 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and applications of 2-Methoxyestradiol-d5 (2-ME2-d5), a deuterated analog of the

endogenous estradiol metabolite, 2-Methoxyestradiol (2-ME2). This document is intended to

serve as a valuable resource for professionals in research and drug development who are

utilizing 2-ME2-d5 as an internal standard or investigating the biological roles of 2-ME2.

Molecular Structure and Chemical Properties
2-Methoxyestradiol-d5 is a synthetic, stable isotope-labeled version of 2-Methoxyestradiol.

The deuterium atoms are strategically placed on the molecule to increase its molecular weight,

allowing for its differentiation from the endogenous, non-deuterated 2-ME2 in mass

spectrometry-based assays.

Chemical Structure:

IUPAC Name: (8R,9S,13S,14S,17S)-1,4,16,16,17-pentadeuterio-2-methoxy-13-methyl-

6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthrene-3,17-diol[1]

Synonyms: 2-Methoxy-17β-estradiol-1,4,16,16,17-d5, 2-ME2-d5[1]

Table 1: Physicochemical Properties of 2-Methoxyestradiol-d5 and 2-Methoxyestradiol
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Property 2-Methoxyestradiol-d5 2-Methoxyestradiol

Chemical Formula C₁₉H₂₁D₅O₃ C₁₉H₂₆O₃[2][3]

Molecular Weight 307.4 g/mol [1] 302.414 g/mol [2]

CAS Number 358731-34-7 362-07-2[2]

Synthesis of 2-Methoxyestradiol-d5
While a specific, detailed protocol for the synthesis of 2-Methoxyestradiol-d5 is not readily

available in the public domain, it is presumed to be synthesized from a deuterated estradiol

precursor. Several methods for the synthesis of the non-deuterated 2-Methoxyestradiol have

been published, which could potentially be adapted for the synthesis of its deuterated analog.

These methods often start from 17β-estradiol and involve a key hydroxylation step at the C-2

position, followed by methylation.[4] General techniques for the selective deuterium labeling of

steroidal estrogens have also been described and would be applicable in this context.[5][6][7]

Analytical Applications and Experimental Protocols
2-Methoxyestradiol-d5 is primarily used as an internal standard in the quantitative analysis of

2-Methoxyestradiol in biological samples by liquid chromatography-tandem mass spectrometry

(LC-MS/MS).[8] Its utility stems from its similar chemical and physical properties to the analyte

of interest, 2-ME2, ensuring comparable extraction efficiency and ionization response, while its

distinct mass allows for its separate detection.

Quantification of 2-Methoxyestradiol in Human Plasma
by LC-MS/MS
The following protocol is a summary of a validated method for the determination of 2-ME2 in

human plasma.[9]

Table 2: Experimental Parameters for LC-MS/MS Quantification of 2-Methoxyestradiol
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Parameter Description

Sample Preparation
Liquid-liquid extraction of 0.3 mL plasma (spiked

with 2-ME2-d5) with ethyl acetate.[9]

Chromatographic Column Zorbax Eclipse C18 (2.1 x 50 mm, 5 µm)[9]

Mobile Phase Gradient elution with methanol and water.[9]

Flow Rate 0.25 mL/min[9]

Ionization Mode
Atmospheric Pressure Chemical Ionization

(APCI)[9]

Detection Mode Tandem Mass Spectrometry (MS/MS)[9]

Ion Transitions
2-ME2: m/z 303.1 → 136.8; 2-ME2-d5: m/z

308.1 → 138.8[9]

Linear Range 1-100 ng/mL[9]

Experimental Workflow for 2-ME2 Quantification:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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